BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 2,5-
Dibromopyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dibromopyridine

Cat. No.: B019318

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2,5-Dibromopyridine (CAS No. 624-28-2). Adherence to these
procedures is critical for ensuring personnel safety and regulatory compliance in the laboratory.

Hazard Identification and Classification

2,5-Dibromopyridine is a hazardous substance that can cause irritation to the skin, eyes, and
respiratory system.[1][2] It is harmful if swallowed, in contact with skin, or if inhaled.

GHS Hazard Classification:[1]

» Skin Irritation: Category 2[1]

Serious Eye Irritation: Category 2[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]

Acute Toxicity, Oral: Category 4[3]

Acute Toxicity, Dermal: Category 4[3]

Acute Toxicity, Inhalation: Category 4[3]
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Signal Word: Warning[1]

Hazard Statements:[1][2]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,5-Dibromopyridine to prevent
exposure.[4][5]
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US).

[1]14]

Protects against splashes and
dust, preventing serious eye

irritation.[4]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene).
Gloves must be inspected

before use.[4]

Prevents skin contact and

subsequent irritation.[4]

Body Protection

Wear a fully-buttoned lab coat,
and appropriate protective
clothing to prevent skin

exposure.[4][5]

Minimizes the risk of skin
contact and contamination of

personal clothing.[4]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate,
exposure limits are exceeded,

or irritation is experienced.[3]

[6]

Protects the respiratory tract
from irritation due to dust or

vapors.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling is essential for safety.

3.1. Preparation and Engineering Controls:

» Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume
hood.[1][4]

e Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[4][6]

o PPE Check: Before starting, confirm all necessary PPE is available and in good condition.[4]
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3.2. Handling Procedure:

o Don PPE: Wear the appropriate PPE as specified in the table above.[1]

» Avoid Contamination: Avoid contact with skin, eyes, and clothing.[1] Avoid the formation and

inhalation of dust.[1][4]

o Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

[1][4] Do not eat, drink, or smoke in the handling area.[1][4]

o Storage: Keep the container of 2,5-Dibromopyridine tightly closed when not in use.[1][4]

Store in a cool, dry, and well-ventilated place.[1]

First Aid Measures

Immediate action is required in case of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Wash off immediately with plenty of soap and
water while removing all contaminated clothing
and shoes.[3] If skin irritation occurs, get

medical advice/attention.[1]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[3]
Remove contact lenses, if present and easy to

do. Continue rinsing.[1] Seek medical attention.

[3]

Ingestion

Do NOT induce vomiting. Clean mouth with
water.[3] Call a physician or poison control

center immediately.[7]
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Spill Management

In the event of a spill, follow these steps:

Evacuate: Evacuate personnel from the immediate area.[1]
Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[5]

Cleanup: Wearing full PPE, sweep or vacuum the material and place it into a suitable,
closed, and labeled container for disposal.[4][6] Avoid generating dust.[4]

Disposal Plan

Proper disposal of 2,5-Dibromopyridine and contaminated materials is crucial.

Waste Collection: Collect all waste containing 2,5-Dibromopyridine, including contaminated
consumables (e.g., gloves, wipes), in a designated, properly labeled, and sealed hazardous
waste container.[5][8]

Labeling: Clearly label the container as "Hazardous Waste" with the full chemical name "2,5-
Dibromopyridine" and the appropriate hazard pictograms.[8]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area, away from incompatible materials.[8]

Disposal: Dispose of the contents and container in accordance with all local, regional,
national, and international regulations.[1] Contact a licensed professional waste disposal
service to dispose of this material.

Visual Workflow for Handling 2,5-Dibromopyridine
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Workflow for Safe Handling of 2,5-Dibromopyridine

Work in Fume Hood
Check Emergency Equipment
Inspect PPE

Don Appropriate PPE

Weigh/Transfer Chemical J---------
Post-Handling Hygiene Evacuate Area

Contain Spill

Clean Up with PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,5-Dibromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b019318#personal-protective-equipment-for-handling-
2-5-dibromopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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